2-(1,2-benzoxazol-3-yl)-N-(3-hydroxy-2,3-dimethylbutan-2-yl)acetamide

• IUPAC Name: 2-(1,2-benzoxazol-3-yl)-N-(3-hydroxy-2,3-dimethylbutan-2-yl)acetamide
• InChI: InChI=1S/C15H20N2O3/c1-14(2,15(3,4)19)16-13(18)9-11-10-7-5-6-8-12(10)20-17-11/h5-8,19H,9H2,1-4H3,(H,16,18)
• InChI Key: YCSZCACVWWRDDQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(C)(C)O)NC(=O)CC1=NOC2=CC=CC=C21
• Molecular Formula: C15H20N2O3
• Molecular Weight: 276.33 g/mol

Description

2-(1,2-benzoxazol-3-yl)-N-(3-hydroxy-2,3-dimethylbutan-2-yl)acetamide is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields. This compound is commonly referred to as BODIPY, which stands for boron-dipyrromethene, a class of fluorescent dyes. The BODIPY compound has unique properties that make it suitable for use in bioimaging and biochemical research.

Mechanism of Action

The mechanism of action of BODIPY is based on its ability to absorb and emit light. When excited by light, BODIPY molecules become excited and emit light of a specific wavelength. The emitted light can be detected and used to study the behavior of the molecule in question.
Biochemical and Physiological Effects:
BODIPY has a low toxicity and is generally considered safe for use in scientific research. However, the effects of BODIPY on biochemical and physiological processes are still being studied. Some studies have suggested that BODIPY may have antioxidant properties and could potentially be used to treat oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of BODIPY is its high sensitivity and selectivity. BODIPY can be used to detect specific molecules in complex biological samples, making it a valuable tool in scientific research. However, the use of BODIPY in lab experiments is limited by its cost and the complex synthesis process required to produce the compound.

Future Directions

There are many potential future directions for research on BODIPY. One area of interest is the development of new synthesis methods that are more efficient and cost-effective. Another area of interest is the use of BODIPY in drug delivery systems. BODIPY could be used to target specific cells or tissues, allowing for more precise drug delivery. Additionally, BODIPY could be used in the development of new sensors for detecting specific molecules in the environment or in medical diagnostics. Overall, BODIPY is a promising compound with many potential applications in scientific research.

Synthesis Methods

The synthesis of BODIPY involves the reaction of an aldehyde with a pyrrole and a boronic acid. The reaction results in the formation of a boron-dipyrromethene complex, which is then modified to form the final product. The synthesis of BODIPY is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

BODIPY has a wide range of applications in scientific research, including bioimaging, sensing, and drug delivery. The unique fluorescent properties of BODIPY make it an excellent candidate for use in bioimaging. BODIPY can be used to label and track specific molecules in living cells and tissues, allowing researchers to study biological processes in real-time.